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Compound of Interest

Compound Name: (R)-1-Boc-2-cyanopyrrolidine

Cat. No.: B1271963 Get Quote

An In-depth Technical Guide on the Safety and Handling of (R)-1-Boc-2-cyanopyrrolidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (R)-1-Boc-2-
cyanopyrrolidine (CAS RN: 144688-70-0), a key organic intermediate in pharmaceutical

research and development. Adherence to these guidelines is crucial for ensuring a safe

laboratory environment.

Hazard Identification and Classification
(R)-1-Boc-2-cyanopyrrolidine is classified as a hazardous substance. The following table

summarizes its GHS classification.

Table 1: GHS Hazard Classification[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning[1]

Hazard Pictograms:

alt text

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling.

Table 2: Physical and Chemical Properties of (R)-1-Boc-2-cyanopyrrolidine
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Property Value Reference

Molecular Formula C10H16N2O2 [1]

Molecular Weight 196.25 g/mol [1]

Appearance White to off-white solid [2]

Melting Point 33-36 °C (lit.) [1][3]

Boiling Point 307.9 °C at 760 mmHg [1]

Flash Point 140 °C [1]

Density 1.08 g/cm³ [1]

Vapor Pressure 0.000703 mmHg at 25°C [1]

Solubility No data available [1]

Safe Handling and Storage Protocols
Proper handling and storage are critical to prevent exposure and accidents.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling (R)-1-Boc-2-cyanopyrrolidine
to determine the appropriate level of PPE. The following diagram outlines the recommended

PPE.
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Personal Protective Equipment (PPE)

Core PPE

Safety glasses with side-shields or goggles

Eye/Face Protection

Chemical-resistant gloves (e.g., nitrile)
Hand Protection

Laboratory coatBody Protection

NIOSH-approved respiratorRespiratory Protection
(if dust/aerosols are generated)
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Pre-Handling Steps

Procedure Steps

Post-Handling Steps

Preparation

Handling & Weighing

Cleanup & Disposal

End of Procedure

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Verify Fume Hood Functionality

Weigh Compound in Fume Hood

Perform Reaction

Decontaminate Glassware & Work Area

Dispose of Waste per Regulations

Boc-D-proline (2R)-2-carbamoylpyrrolidine-
1-carboxylate

Activation & Amidation (R)-1-Boc-2-cyanopyrrolidine

Dehydration
(e.g., Cyanuric Chloride)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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